Cas no 1888779-18-7 (4-Aminomethyl-oxazole-2-carboxylic acid)

• Product Name: 4-Aminomethyl-oxazole-2-carboxylic acid
• CAS No: 1888779-18-7
• MF: C₅H₆N₂O₃
• MW: 142.1127409935
• CID: 6620667
• Update Time: 2026-03-11

4-Aminomethyl-oxazole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Aminomethyl-oxazole-2-carboxylic acid

• Inchi： 1S/C5H6N2O3/c6-1-3-2-10-4(7-3)5(8)9/h2H,1,6H2,(H,8,9)
• InChI Key： YDHNEOPSQPEMHL-UHFFFAOYSA-N
• SMILES： C(C1OC=C(CN)N=1)(=O)O

Additional information on 4-Aminomethyl-oxazole-2-carboxylic acid

Recent Advances in the Application of 4-Aminomethyl-oxazole-2-carboxylic acid (CAS: 1888779-18-7) in Chemical Biology and Pharmaceutical Research

4-Aminomethyl-oxazole-2-carboxylic acid (CAS: 1888779-18-7) is a heterocyclic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its oxazole core and aminomethyl functionality, serves as a valuable building block in medicinal chemistry and drug discovery. Recent studies have explored its potential as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of kinase inhibitors, antimicrobial agents, and modulators of protein-protein interactions.

One of the most notable advancements in this area is the use of 4-Aminomethyl-oxazole-2-carboxylic acid in the design of selective kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its incorporation into a series of ATP-competitive inhibitors targeting the PI3K/AKT/mTOR pathway, which is critically involved in cancer progression. The study highlighted the compound's ability to enhance binding affinity and selectivity, leading to improved therapeutic efficacy in preclinical models of breast and lung cancer.

In addition to its role in oncology, 4-Aminomethyl-oxazole-2-carboxylic acid has shown promise in antimicrobial drug development. Researchers have utilized its structural features to design novel antibiotics targeting multidrug-resistant bacterial strains. A recent publication in Bioorganic & Medicinal Chemistry Letters reported the synthesis of oxazole-based derivatives with potent activity against methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum β-lactamase (ESBL)-producing Escherichia coli. The study emphasized the compound's ability to disrupt bacterial cell wall synthesis, offering a potential solution to the growing challenge of antibiotic resistance.

The compound's utility extends beyond small molecule drug discovery. Recent work in chemical biology has explored its application in the development of proteolysis-targeting chimeras (PROTACs). By serving as a linker between target-binding ligands and E3 ubiquitin ligase recruiters, 4-Aminomethyl-oxazole-2-carboxylic acid has enabled the creation of novel protein degraders with enhanced pharmacokinetic properties. This approach has shown particular promise in targeting previously "undruggable" proteins, opening new avenues for therapeutic intervention.

From a synthetic chemistry perspective, recent methodological advances have improved the accessibility of 4-Aminomethyl-oxazole-2-carboxylic acid and its derivatives. A 2024 study in Organic Letters described a novel catalytic system for the efficient construction of the oxazole ring, significantly reducing production costs and environmental impact. These developments are expected to accelerate the compound's adoption in both academic and industrial settings.

Looking forward, the unique properties of 4-Aminomethyl-oxazole-2-carboxylic acid position it as a critical tool in addressing current challenges in drug discovery. Its versatility as a scaffold, combined with recent synthetic advances, suggests continued growth in its applications across multiple therapeutic areas. Future research directions may include exploration of its potential in targeted drug delivery systems and as a component of novel biomaterials for regenerative medicine applications.